Cas no 1198-75-0 (Methyl 5-Formyl-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: Methyl 5-Formyl-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 1198-75-0
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD12402318
• CID: 1101479
• PubChem ID: 12459974
• Update Time: 2025-05-25

Methyl 5-Formyl-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-formyl-1-methyl-1H-Pyrrole-2-carboxylic acid methyl ester
• 1H-​Pyrrole-​2-​carboxylic acid, 5-​formyl-​1-​methyl-​, methyl ester
• methyl 5-formyl-1-methyl-1H-pyrrole-2-carboxylate
• 1198-75-0
• N13102
• BAA19875
• DJOREUNKCJRSPG-UHFFFAOYSA-N
• AMY29068
• SCHEMBL2174007
• methyl 5-formyl-1-methylpyrrole-2-carboxylate
• AKOS022637374
• SB62172
• DB-130189
• EN300-223938
• A892394
• methyl5-formyl-1-methyl-1H-pyrrole-2-carboxylate
• Z1255493263
• CS-0442340
• Methyl 5-Formyl-1-methyl-1H-pyrrole-2-carboxylate

• MDL： MFCD12402318
• Inchi： 1S/C8H9NO3/c1-9-6(5-10)3-4-7(9)8(11)12-2/h3-5H,1-2H3
• InChI Key： DJOREUNKCJRSPG-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C=O)N1C)=O

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 48.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on Methyl 5-Formyl-1-methyl-1H-pyrrole-2-carboxylate

Comprehensive Overview of Methyl 5-Formyl-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 1198-75-0)

Methyl 5-Formyl-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 1198-75-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyrrole backbone and formyl functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, which includes a methyl ester and a formyl group, makes it a valuable building block for the synthesis of more complex molecules. Researchers and industries are increasingly exploring its potential due to its reactivity and applicability in diverse chemical transformations.

The growing interest in Methyl 5-Formyl-1-methyl-1H-pyrrole-2-carboxylate is partly driven by its role in the development of novel heterocyclic compounds. Heterocycles are pivotal in drug discovery, as they form the core of many bioactive molecules. For instance, pyrrole derivatives are known for their presence in antibiotics, antivirals, and anti-inflammatory agents. This compound’s formyl group offers a reactive site for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening. Such applications align with current trends in precision medicine and combinatorial chemistry, where rapid synthesis and testing of compounds are essential.

In addition to pharmaceuticals, Methyl 5-Formyl-1-methyl-1H-pyrrole-2-carboxylate finds utility in the agrochemical sector. The demand for eco-friendly pesticides and herbicides has surged, with researchers seeking compounds that exhibit high efficacy while minimizing environmental impact. The pyrrole scaffold of this molecule is a common motif in agrochemicals, contributing to its potential as a precursor for crop protection agents. Its methyl ester group also enhances solubility, a critical factor in formulating effective agricultural products. This aligns with the global push toward sustainable agriculture and green chemistry practices.

Another area where Methyl 5-Formyl-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 1198-75-0) shines is in material science. The compound’s ability to participate in polymerization reactions and form conjugated systems makes it a candidate for developing advanced materials. For example, organic electronics and photovoltaic cells often rely on pyrrole-based monomers to achieve desired electronic properties. With the rise of renewable energy technologies, the exploration of such materials has become a hot topic. Researchers are investigating how modifications to the formyl and ester groups can fine-tune the optical and electrical characteristics of resulting polymers.

The synthesis and handling of Methyl 5-Formyl-1-methyl-1H-pyrrole-2-carboxylate require careful consideration of reaction conditions. Its formyl group is sensitive to oxidation and nucleophilic attack, necessitating controlled environments during chemical transformations. This has led to innovations in protective group strategies and catalytic methods to improve yield and selectivity. Such advancements are particularly relevant in the context of flow chemistry and automated synthesis, where precision and efficiency are paramount. These techniques are increasingly adopted in industrial settings to streamline production and reduce waste.

From a commercial perspective, the market for Methyl 5-Formyl-1-methyl-1H-pyrrole-2-carboxylate is expanding, driven by its multifaceted applications. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of pharmaceutical and material science industries. Additionally, the compound’s CAS No. 1198-75-0 serves as a unique identifier in regulatory and safety documentation, ensuring compliance with global standards. As the demand for custom synthesis and fine chemicals grows, this compound is poised to play a pivotal role in the supply chain.

In conclusion, Methyl 5-Formyl-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 1198-75-0) is a compound of immense scientific and industrial significance. Its applications span drug discovery, agrochemical innovation, and advanced material development, reflecting the interdisciplinary nature of modern chemistry. As research continues to uncover new uses and synthetic pathways, this compound will undoubtedly remain at the forefront of chemical innovation. For researchers and industry professionals, understanding its properties and potential is key to leveraging its full capabilities in their respective fields.